Cas no 912639-84-0 (4-Thiazolecarboxamide, 2-ethynyl-)
912639-84-0 structure
Product Name:4-Thiazolecarboxamide, 2-ethynyl-
CAS No:912639-84-0
MF:C6H4N2OS
MW:152.173759460449
CID:996144
PubChem ID:45121751
Update Time:2025-04-20
4-Thiazolecarboxamide, 2-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxamide, 2-ethynyl-
- 2-ethynylthiazole-4-carboxamide
- 912639-84-0
- SCHEMBL3333662
- DB-284024
- 4-THIAZOLECARBOXAMIDE, 2-ETHYNYL-
-
- Inchi： 1S/C6H4N2OS/c1-2-5-8-4(3-10-5)6(7)9/h1,3H,(H2,7,9)
- InChI Key： LBXDWQGVSWLUNJ-UHFFFAOYSA-N
- SMILES： S1C(C#C)=NC(C(N)=O)=C1
Computed Properties
- Exact Mass: 152.00443393g/mol
- Monoisotopic Mass: 152.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 84.2Ų
4-Thiazolecarboxamide, 2-ethynyl- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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